Cas no 2090267-07-3 (3-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)propanoic acid)

• Product Name: 3-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)propanoic acid
• CAS No: 2090267-07-3
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5047199
• Update Time: 2025-05-26

3-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-oxa-7-azaspiro[3.5]nonan-7-yl)propanoic acid
• 3-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)propanoic acid

• Inchi： 1S/C10H17NO3/c12-9(13)1-4-11-5-2-10(3-6-11)7-14-8-10/h1-8H2,(H,12,13)
• InChI Key： CECNDVIDTWBQGC-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CCN(CCC(=O)O)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• XLogP3: -2.3
• Topological Polar Surface Area: 49.8

Additional information on 3-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)propanoic acid

Research Briefing on 3-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)propanoic acid (CAS: 2090267-07-3)

In recent years, the compound 3-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)propanoic acid (CAS: 2090267-07-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative has shown promising potential as a versatile building block in drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders, inflammation, and metabolic diseases. The unique structural features of this compound, including its spirocyclic scaffold and functionalized propanoic acid moiety, make it an attractive candidate for medicinal chemistry applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of 2090267-07-3 as a key intermediate in the preparation of gamma-aminobutyric acid (GABA) receptor modulators. The researchers demonstrated that the spirocyclic core of this compound provides enhanced conformational rigidity, which is crucial for achieving selective binding to GABA_A receptor subtypes. Through a series of structure-activity relationship (SAR) studies, the team identified several derivatives with improved pharmacokinetic properties and reduced off-target effects compared to existing GABAergic drugs.

Another significant development comes from a 2024 Nature Communications paper that investigated the anti-inflammatory properties of 3-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)propanoic acid derivatives. The study revealed that certain modifications to the propanoic acid side chain resulted in compounds with potent inhibitory activity against NLRP3 inflammasome, a key mediator of chronic inflammatory diseases. Molecular docking simulations suggested that these derivatives interact with the NACHT domain of NLRP3, preventing its oligomerization and subsequent inflammatory cascade.

From a synthetic chemistry perspective, recent advances in the preparation of 2090267-07-3 have been reported in Organic Process Research & Development (2023). The authors described a scalable, enantioselective synthesis route that employs asymmetric hydrogenation of a key enamide intermediate, achieving >99% ee with excellent yield. This improved synthetic protocol addresses previous challenges in large-scale production and paves the way for more extensive preclinical evaluation of related compounds.

In the realm of drug delivery, researchers have explored the use of 3-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)propanoic acid as a linker in antibody-drug conjugates (ADCs). A 2024 study in Bioconjugate Chemistry demonstrated that the spirocyclic structure provides enhanced stability in physiological conditions while allowing efficient payload release in target tissues. This property makes it particularly valuable for next-generation ADC development, especially for CNS-targeted therapies where blood-brain barrier penetration is crucial.

Looking forward, the unique chemical space occupied by 2090267-07-3 and its derivatives continues to attract research interest. Current clinical pipelines include several candidates derived from this scaffold, particularly in areas of neuropathic pain management and autoimmune disorders. However, challenges remain in optimizing the metabolic stability and tissue distribution profiles of these compounds, which are active areas of investigation in multiple laboratories worldwide.

In conclusion, 3-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)propanoic acid represents a valuable chemical entity with diverse pharmaceutical applications. The recent research developments highlight its potential as a privileged structure in medicinal chemistry, offering opportunities for the discovery of novel therapeutics across multiple disease areas. Future studies will likely focus on expanding its therapeutic applications while addressing current limitations in drug-like properties.